Cas no 2411246-65-4 (2-chloro-1-{2-hydroxy(4-methoxyphenyl)methylpyrrolidin-1-yl}ethan-1-one)

• Product Name: 2-chloro-1-{2-hydroxy(4-methoxyphenyl)methylpyrrolidin-1-yl}ethan-1-one
• CAS No: 2411246-65-4
• MF: C₁₄H₁₈ClNO₃
• MW: 283.750623226166
• CID: 5357222
• PubChem ID: 146094564
• Update Time: 2025-11-01

2-chloro-1-{2-hydroxy(4-methoxyphenyl)methylpyrrolidin-1-yl}ethan-1-one Chemical and Physical Properties

Names and Identifiers

• Z3766266983
• 2-Chloro-1-[2-[hydroxy-(4-methoxyphenyl)methyl]pyrrolidin-1-yl]ethanone
• 2-chloro-1-{2-[hydroxy(4-methoxyphenyl)methyl]pyrrolidin-1-yl}ethan-1-one
• 2-chloro-1-{2-hydroxy(4-methoxyphenyl)methylpyrrolidin-1-yl}ethan-1-one

• Inchi： 1S/C14H18ClNO3/c1-19-11-6-4-10(5-7-11)14(18)12-3-2-8-16(12)13(17)9-15/h4-7,12,14,18H,2-3,8-9H2,1H3
• InChI Key： WQQWSLHSPOURIW-UHFFFAOYSA-N
• SMILES： ClCC(N1CCCC1C(C1C=CC(=CC=1)OC)O)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 19
• Rotatable Bond Count: 4
• Complexity: 305
• XLogP3: 1.7
• Topological Polar Surface Area: 49.8

Additional information on 2-chloro-1-{2-hydroxy(4-methoxyphenyl)methylpyrrolidin-1-yl}ethan-1-one

Introduction to 2-chloro-1-{2-hydroxy(4-methoxyphenyl)methylpyrrolidin-1-yl}ethan-1-one (CAS No. 2411246-65-4)

2-chloro-1-{2-hydroxy(4-methoxyphenyl)methylpyrrolidin-1-yl}ethan-1-one, identified by its Chemical Abstracts Service (CAS) number 2411246-65-4, is a compound of significant interest in the field of pharmaceutical chemistry and medicinal research. This molecule, featuring a complex structural framework, has garnered attention due to its potential applications in the development of novel therapeutic agents. The presence of both chloro and hydroxymethyl substituents, coupled with a pyrrolidinyl moiety, suggests diverse chemical reactivity and functional versatility, making it a valuable scaffold for synthetic exploration.

The structural motif of 2-chloro-1-{2-hydroxy(4-methoxyphenyl)methylpyrrolidin-1-yl}ethan-1-one incorporates several key pharmacophoric elements that are widely recognized in medicinal chemistry. The chloro group at the alpha-position enhances electrophilicity, facilitating nucleophilic substitution reactions that can be leveraged for further derivatization. Concurrently, the hydroxymethyl group introduces both hydrophilicity and the potential for hydrogen bonding interactions, which are critical for molecular recognition processes. The pyrrolidinyl ring, a common pharmacological scaffold, contributes to metabolic stability and bioavailability while allowing for conformational flexibility.

In recent years, there has been growing interest in heterocyclic compounds as pharmacological agents due to their demonstrated efficacy across a range of therapeutic areas. Pyrrolidine derivatives, in particular, have been extensively studied for their roles in modulating biological pathways associated with neurological disorders, cardiovascular diseases, and cancer. The specific configuration of 2-chloro-1-{2-hydroxy(4-methoxyphenyl)methylpyrrolidin-1-yl}ethan-1-one positions it as a promising candidate for further investigation in these contexts.

One of the most compelling aspects of this compound is its potential to serve as a precursor for the synthesis of more complex molecules with tailored biological activities. The methoxyphenyl group, for instance, is known to enhance lipophilicity while also providing a site for further functionalization through aromatic substitution or coupling reactions. Such modifications can be strategically employed to optimize pharmacokinetic properties or to target specific receptors or enzymes with high affinity.

Recent advancements in computational chemistry have enabled the rapid screening of molecular libraries to identify candidates with desired properties. Virtual screening techniques, combined with molecular docking studies, have been instrumental in predicting the binding modes of 2-chloro-1-{2-hydroxy(4-methoxyphenyl)methylpyrrolidin-1-yl}ethan-1-one to biological targets. These studies have hinted at its potential as an inhibitor of enzymes involved in inflammatory pathways or as a modulator of neurotransmitter systems.

The synthesis of this compound presents an intriguing challenge due to its multi-substituted nature. Traditional organic synthesis methodologies involving nucleophilic aromatic substitution, Grignard reactions, and cyclization strategies have been explored to construct the pyrrolidinyl core. Recent reports highlight the use of transition-metal-catalyzed cross-coupling reactions, which offer improved efficiency and selectivity in forming carbon-carbon bonds critical to the molecule's structure.

In parallel with synthetic efforts, pharmacokinetic studies are being conducted to assess the metabolic stability and bioavailability of 2-chloro-1-{2-hydroxy(4-methoxyphenyl)methylpyrrolidin-1-yl}ethan-1-one. Techniques such as mass spectrometry and nuclear magnetic resonance (NMR) spectroscopy are employed to characterize metabolites and understand degradation pathways. These insights are crucial for optimizing drug-like properties and ensuring therapeutic efficacy.

The compound's potential therapeutic applications are further supported by preclinical studies that have begun to explore its effects on model systems relevant to human disease. In vitro assays targeting enzymes such as cyclooxygenases (COX) or lipoxygenases have shown promising results, suggesting anti-inflammatory effects comparable to known therapeutic agents but with distinct structural features that may reduce side effects.

The integration of machine learning models into drug discovery pipelines has accelerated the identification of lead compounds like 2-chloro-1-{2-hydroxy(4-methoxyphenyl)methylpyrrolidin-1-yl}ethan-1-one by predicting their binding affinities and pharmacological profiles from structural data alone. These computational tools complement experimental approaches by prioritizing candidates based on multivariate descriptors derived from quantum mechanical calculations or empirical datasets.

Future directions in the study of this compound may involve exploring its role in combination therapies or investigating its interactions with multidrug resistance mechanisms in cancer cells. Additionally, green chemistry principles are being applied to develop more sustainable synthetic routes that minimize waste and hazardous reagents without compromising yield or purity.

The growing body of research surrounding CAS No. 2411246-65-4 underscores its significance as a molecular building block with broad applicability across pharmaceutical research. As methodologies for drug development continue to evolve toward precision medicine and targeted therapies, compounds like this one will play an increasingly pivotal role in addressing unmet medical needs.